BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Bromo-5-Chloro-1H-Imidazole:
Physicochemical Profiling & Synthetic Utility

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-bromo-5-chloro-1H-imidazole
CAS No.: 17487-98-8
Cat. No.: B102831
Get Quote
. J

CAS Registry Number: 17487-98-8 Formula: C3H2BrCINz[1][2]

Executive Summary

4-Bromo-5-chloro-1H-imidazole is a mixed-halogenated heterocyclic scaffold critical in two
distinct high-value sectors: medicinal chemistry (as a core pharmacophore for enzyme
inhibitors) and materials science (as a ligand for hydrophobic Zeolitic Imidazolate Frameworks,
specifically ZIF-71 analogs).[1][2]

While its average molecular weight is 181.42 g/mol , relying solely on this figure is insufficient
for high-precision research.[1][2] Due to the significant natural abundance of bromine (

/
) and chlorine (
/

) isotopes, this compound exhibits a complex mass spectral signature that serves as its primary
fingerprint for identification.[1]
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Molecular Weight & Isotopic Signhature

For researchers using high-resolution mass spectrometry (HRMS), the "Average Molecular
Weight" is a low-fidelity metric.[1][2] You must utilize the Monoisotopic Mass and the Isotopic
Distribution Pattern to validate synthesis products.[1][2]

Quantitative Mass Data

Property Value Context

Used for stoichiometry and

Average Molecular Weight 181.42 g/mol _ _
molarity calculations.[1][2]
Calculated using
Monoisotopic Mass 179.9093 Da (50.7%) and

(75.8%).[1][2]

The M+2 peak is often the
Exact Mass (Most Abundant) 181.9073 Da base peak due to Br/Cl
combinatorics.[1][2]

The "M+2+4" Fingerprint

The presence of one bromine and one chlorine atom creates a distinct 3-peak cluster in the
mass spectrum.[1][2] This is a self-validating spectral feature; if your MS data does not match
these intensity ratios, your product is impure (likely contaminated with des-bromo or des-chloro
analogs).[1][2]

e M (179.9):
+

(Approx. 38% relative abundance)[1]

e M+2 (181.9): (

) AND (
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+
) (Approx. 50% - Base Peak)[1][2]
e M+4 (183.9): (
+

) (Approx. 12% relative abundance)[1]
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Figure 1: Combinatorial logic of Br/Cl isotopes generating the characteristic M, M+2, and M+4
mass spectral peaks.

Tautomerism: The Hidden Variable

In solution, 4-bromo-5-chloro-1H-imidazole exists in rapid equilibrium with 5-bromo-4-chloro-
1H-imidazole.[1][2]

e Mechanism: Proton migration between N1 and N3.[1][2]
e Impact: In NMR (

H or

C), you will often observe broadened signals or an "average" environment at room
temperature.[1][2]
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e Resolution: To lock the regiochemistry for characterization, the nitrogen must be alkylated or
the spectrum taken at low temperature (<-40°C).

Synthesis & Production Protocol

The synthesis of mixed-halogen imidazoles requires sequential halogenation to prevent poly-
bromination.[1][2] The most robust route utilizes 4-bromoimidazole as the starting material,
followed by electrophilic chlorination.[1][2]

Reagents & Stoichiometry[1][2]

e Precursor: 4-Bromo-1H-imidazole (1.0 eq)[1][2]
e Chlorinating Agent: Sodium Hypochlorite (NaOCI) or N-Chlorosuccinimide (NCS) (1.1 eq)[1]
o Base: NaOH (2.0 eq)

» Solvent: Water/Methanol or Acetic Acid (depending on agent)[1]

Step-by-Step Methodology (NaOCI Route)

This method is preferred for "green” chemistry applications and scalability.[1][2]

» Dissolution: Dissolve 4-bromoimidazole (e.g., 19 mmol) and NaOH (34 mmol) in distilled
water (16 mL). Ensure complete dissolution to form the sodium imidazolate salt.

e Chlorination: Add NaOCI solution (approx. 8-12% active chlorine) dropwise at 0°C to control
exothermicity.[1][2]

e Reaction: Allow the mixture to stir at room temperature for 80—90 minutes. Monitor via TLC
or LC-MS (look for the appearance of the M+2 cluster at 182 Da).[1][2]

o Workup: Neutralize the solution with dilute HCI to pH ~7. The product, 4-bromo-5-chloro-
1H-imidazole, will precipitate as a solid.[1][2]

« Purification: Filter the precipitate, wash with cold water, and recrystallize from ethanol/water
if necessary.
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Figure 2: Sequential halogenation pathway ensuring regiospecificity at the C5 position.
Applications in Research
Material Science: Hydrophobic MOFs

This compound is the specific ligand used to synthesize ZIF-71(CIBr).[1][2][3][4]

¢ Function: The Cl and Br atoms increase the hydrophobicity of the Zeolitic Imidazolate
Framework pore walls.

« Utility: Enhanced adsorption of organic pollutants (e.g., dyes like Congo Red) and biofuels
(butanol) from aqueous solutions compared to standard ZIF-8 or ZIF-71.[1][2]

Drug Discovery
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The 4-bromo-5-chloro motif serves as a versatile scaffold.[1][2] The halogens are orthogonal
handles for cross-coupling:

» C-Br Bond: Highly reactive toward Lithium-Halogen exchange or Suzuki coupling (installing
aryl groups).[1][2]

o C-Cl Bond: Less reactive, allowing it to remain intact as a lipophilic blocking group or for late-
stage functionalization.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [4-Bromo-5-Chloro-1H-Imidazole: Physicochemical
Profiling & Synthetic Utility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b102831/docs#4-bromo-5-chloro-1h-imidazole-
physicochemical-profiling-synthetic-utility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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